Cas no 2680746-52-3 (benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate)

Benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate is a specialized organic compound featuring a pyridine core substituted with chloro and iodo groups, further functionalized with a benzyl carbamate moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The presence of both halogen and carbamate groups enhances its reactivity, enabling selective transformations in cross-coupling reactions and nucleophilic substitutions. Its high purity and well-defined molecular structure ensure consistent performance in research and industrial applications. The compound is particularly useful in medicinal chemistry for constructing complex scaffolds due to its stability and versatile reactivity profile.

benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate structure

2680746-52-3 structure

Product Name:benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate

CAS No:2680746-52-3

MF:C₁₃H₁₀ClIN₂O₂

MW:388.588174343109

CID:5622219

PubChem ID:165925616

Update Time:2025-05-27

benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate
- EN300-28302487
- 2680746-52-3
- Inchi： 1S/C13H10ClIN2O2/c14-12-6-11(10(15)7-16-12)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
- InChI Key： YJIVHIAUCMOSFO-UHFFFAOYSA-N
- SMILES： IC1C=NC(=CC=1NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

Exact Mass: 387.94755g/mol
Monoisotopic Mass: 387.94755g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 51.2Å²

benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28302487-0.05g	benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate	2680746-52-3	95.0%	0.05g	$1020.0	2025-03-19
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Enamine	EN300-28302487-0.5g	benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate	2680746-52-3	95.0%	0.5g	$1165.0	2025-03-19
Enamine	EN300-28302487-1.0g	benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate	2680746-52-3	95.0%	1.0g	$1214.0	2025-03-19
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Enamine	EN300-28302487-5.0g	benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate	2680746-52-3	95.0%	5.0g	$3520.0	2025-03-19
Enamine	EN300-28302487-10.0g	benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate	2680746-52-3	95.0%	10.0g	$5221.0	2025-03-19
Enamine	EN300-28302487-1g	benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate	2680746-52-3		1g	$1214.0	2023-09-07
Enamine	EN300-28302487-5g	benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate	2680746-52-3		5g	$3520.0	2023-09-07